Cas no 70254-61-4 (2-Hydroxy-6-methyl-4H-pyran-4-one)

• Product Name: 2-Hydroxy-6-methyl-4H-pyran-4-one
• CAS No: 70254-61-4
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD18820248
• CID: 836051
• PubChem ID: 54675757
• Update Time: 2025-04-19

2-Hydroxy-6-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-4H-pyran-4-one
• 4H-Pyran-4-one, 2-hydroxy-6-methyl-
• 4H-Pyran-4-one,2-hydroxy-6-methyl-(9CI)
• 4-Hydroxy-6-methyl-2-pyrone
• 4-Hydroxy-6-methyl-2H-pyran-2-one
• 4-hydroxy-6-methylpyran-2-one
• Triacetate lactone
• Triacetic acid lactone
• 2H-PYRAN-2-ONE, 4-HYDROXY-6-METHYL-
• 6-Methyl-4-hydroxypyron-(2)
• 6-methyl-4-hydroxy-2-pyrone
• 4-Hydroxy-6-methylpyran-4-one
• S1S883S4EE
• NSYSSMYQPLSPOD-UHFFFAOYSA-N
• 3,5-Dihydroxyso
• 6-methyl-4-hydroxypyrone
• 4-hydroxy- 6-methyl-2-pyrone
• W-104713
• C02752
• CS-W020045
• 4-hydroxy-6-methyl-pyran-2-one
• SY001948
• InChI=1/C6H6O3/c1-4-2-5(7)3-6(8)9-4/h2-3,7H,1H
• Z104477314
• SR-05000002374-1
• UNII-S1S883S4EE
• SCHEMBL320025
• BRD-K77202630-001-03-7
• Q7839869
• 4-Hydroxy-6-methyl-2-pyrone, 98%
• BDBM50405204
• KBio3_002560
• O10801
• CCRIS 3600
• BSPBio_003340
• PD000450
• HY-Y1634
• FT-0618665
• 3,5-Dihydroxysorbic acid d-lactone
• 4-hydroxy-6-methylpyrone
• SPBio_002135
• NCGC00095976-01
• EN300-20217
• SpecPlus_000816
• AC-27196
• Spectrum5_000594
• AKOS000119605
• NSC34625
• SDCCGMLS-0066925.P001
• CHEBI:16458
• 4-hydoxy-6-methyl-2-pyrone
• 4-HYDROXY-6-METHYL-.ALPHA.-PYRONE
• KBioSS_002438
• 70254-61-4
• KBio2_002432
• CHEMBL54907
• SY105730
• SORBIC ACID, 3,5-DIHYDROXY-, .DELTA.-LACTONE
• NCGC00178130-01
• KJ6
• 4-hydroxy-6-methyl pyr-2-one
• SPECTRUM1600759
• AKOS016007260
• F14831
• EINECS 211-619-2
• 7H-939
• Spectrum_001904
• Spectrum4_001907
• NSC-34625
• SR-05000002374
• 675-10-5
• BRN 0113815
• 4-hydroxy-6-methyl pyranone
• 3,5-Dihydroxysorbic acid delta-lactone
• 6-methyl-4-oxidanyl-pyran-2-one
• CCG-39516
• KBio2_007568
• 4- hydoxy-6-methyl-2-pyrone
• 4-hydroxy-6 -methyl-2-pyrone
• 6-methyl-4-hydroxy pyran-2-one
• FT-0715301
• NSC 34625
• H0715
• 6-Methyl-4-hydroxypyran-2-one
• NS00015328
• 4-hydroxy-6-methylpyranone
• CS-0061284
• MFCD00006641
• KBio1_001856
• A866649
• Spectrum3_001720
• KBioGR_002500
• F0001-1779
• Spectrum2_001978
• KBio2_005000
• BRD-K77202630-001-02-9
• DivK1c_006912
• DTXSID1060974
• OOKCZXGEYPSNIM-UHFFFAOYSA-N
• MFCD18820248
• NCGC00095976-02
• AMY23278
• 4-hydroxy-6-methyl-pyrone
• SCHEMBL918518
• DB-055039
• DA-17115
• 3,5-Dihydroxysorbic acid #-lactone
• ALBB-021321
• STK772128
• BBL008420

• MDL： MFCD18820248
• Inchi： 1S/C6H6O3/c1-4-2-5(7)3-6(8)9-4/h2-3,7H,1H3
• InChI Key： NSYSSMYQPLSPOD-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C)O)=O
• BRN： 0113815

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.5

Experimental Properties

• PSA: 46.53

2-Hydroxy-6-methyl-4H-pyran-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature